Cas no 1690526-20-5 (4-azido-1-chloro-2-methoxybenzene)

4-Azido-1-chloro-2-methoxybenzene is a versatile aryl azide compound characterized by its chloro and methoxy functional groups, which enhance its reactivity in organic synthesis. The azido group makes it particularly useful for click chemistry applications, such as Huisgen cycloadditions, enabling efficient conjugation with alkynes. Its stability under controlled conditions allows for precise handling in photochemical and crosslinking reactions. The electron-withdrawing chloro and electron-donating methoxy substituents further modulate its reactivity, making it valuable for constructing complex molecular architectures. This compound is commonly employed in materials science, bioconjugation, and pharmaceutical research due to its reliable performance and compatibility with diverse synthetic pathways.

4-azido-1-chloro-2-methoxybenzene structure

1690526-20-5 structure

Product Name:4-azido-1-chloro-2-methoxybenzene

CAS No:1690526-20-5

MF:C₇H₆ClN₃O

MW:183.595039844513

CID:5245832

Update Time:2025-05-24

4-azido-1-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 4-Azido-1-chloro-2-methoxybenzene (ACI)
- Benzene, 4-azido-1-chloro-2-methoxy- (ACI)
- 4-azido-1-chloro-2-methoxybenzene
- Inchi： 1S/C7H6ClN3O/c1-12-7-4-5(10-11-9)2-3-6(7)8/h2-4H,1H3
- InChI Key： AEOZREKSVUAIMZ-UHFFFAOYSA-N
- SMILES： [N-]=[N+]=NC1C=C(OC)C(Cl)=CC=1

4-azido-1-chloro-2-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-293170-1g	4-azido-1-chloro-2-methoxybenzene	1690526-20-5	1g	$657.0	2023-09-06
Enamine	EN300-293170-5g	4-azido-1-chloro-2-methoxybenzene	1690526-20-5	5g	$1723.0	2023-09-06
Enamine	EN300-293170-10g	4-azido-1-chloro-2-methoxybenzene	1690526-20-5	10g	$2166.0	2023-09-06
Enamine	EN300-293170-1.0g	4-azido-1-chloro-2-methoxybenzene	1690526-20-5	1.0g	$657.0	2023-03-01
Enamine	EN300-293170-2.5g	4-azido-1-chloro-2-methoxybenzene	1690526-20-5	2.5g	$1360.0	2023-09-06
Enamine	EN300-293170-5.0g	4-azido-1-chloro-2-methoxybenzene	1690526-20-5	5.0g	$1723.0	2023-03-01
Enamine	EN300-293170-10.0g	4-azido-1-chloro-2-methoxybenzene	1690526-20-5	10.0g	$2166.0	2023-03-01

4-azido-1-chloro-2-methoxybenzene Production Method

Production Method 1

13726-14-2

1690526-20-5

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 - 5 °C

Reference

: Design, synthesis, and antifungal activity of carboxamide derivatives possessing 1,2,3-triazole as potential succinate dehydrogenase inhibitors

Yan, Wei; et al, Pesticide Biochemistry and Physiology, 2019, 156, 160-169

4-azido-1-chloro-2-methoxybenzene Raw materials

4-Chloro-3-methoxyaniline

4-azido-1-chloro-2-methoxybenzene Preparation Products

4-azido-1-chloro-2-methoxybenzene (1690526-20-5)

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Additional information on 4-azido-1-chloro-2-methoxybenzene

Comprehensive Overview of 4-Azido-1-chloro-2-methoxybenzene (CAS No. 1690526-20-5): Properties, Applications, and Industry Insights

4-Azido-1-chloro-2-methoxybenzene (CAS No. 1690526-20-5) is a specialized aromatic compound that has garnered significant attention in organic synthesis and material science. This compound, characterized by its azido and methoxy functional groups, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced polymer research. Its unique molecular structure enables applications in click chemistry, a rapidly growing field that emphasizes efficient and modular reactions.

In recent years, the demand for azide-containing compounds like 4-Azido-1-chloro-2-methoxybenzene has surged due to their role in bioconjugation and drug discovery. Researchers frequently search for "azido benzene derivatives uses" or "click chemistry reagents," reflecting the compound's relevance in modern synthetic strategies. Its compatibility with CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition) makes it invaluable for labeling biomolecules and designing functional materials.

The compound's methoxy group enhances its solubility in organic solvents, facilitating its use in catalytic systems and ligand design. Industries exploring "green chemistry alternatives" or "high-efficiency coupling agents" often prioritize derivatives like 4-Azido-1-chloro-2-methoxybenzene for their balance of reactivity and stability. Analytical techniques such as NMR spectroscopy and HPLC are typically employed to verify its purity, ensuring compliance with research and industrial standards.

From an environmental perspective, the compound aligns with trends toward sustainable synthesis. Queries like "non-toxic azide compounds" or "eco-friendly aromatic intermediates" highlight its potential in reducing hazardous waste. Its stability under controlled conditions minimizes risks, making it a preferred choice for labs focusing on safety-conscious protocols.

In summary, 4-Azido-1-chloro-2-methoxybenzene (CAS No. 1690526-20-5) bridges gaps between academic research and industrial innovation. Its multifaceted applications—from biomedical engineering to material science—underscore its importance in advancing next-generation technologies. As interest in functionalized aromatics grows, this compound remains a critical tool for scientists addressing challenges in molecular design and process optimization.